Cas no 50920-47-3 (1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid
• CAS No: 50920-47-3
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 1092614
• PubChem ID: 10330375
• Update Time: 2025-04-20

1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid
• 1-ethyl-5-methyl-4-nitropyrazole-3-carboxylic acid
• 1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylicacid
• 50920-47-3
• DTXSID001207732

• Inchi： 1S/C7H9N3O4/c1-3-9-4(2)6(10(13)14)5(8-9)7(11)12/h3H2,1-2H3,(H,11,12)
• InChI Key： FVAMWYRRWJUYMO-UHFFFAOYSA-N
• SMILES： OC(C1C(=C(C)N(CC)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.05930578g/mol
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 101Ų